Cas no 1322763-73-4 ((2R)-2-(1H-indol-3-yl)propan-1-ol)

• Product Name: (2R)-2-(1H-indol-3-yl)propan-1-ol
• CAS No: 1322763-73-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4583908
• Update Time: 2025-06-12

(2R)-2-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1H-INDOL-3-YL)PROPAN-1-OL
• (R)-2-(1H-Indol-3-yl)propan-1-ol
• 1H-Indole-3-ethanol, β-methyl-, (βR)-
• (2R)-2-(1H-indol-3-yl)propan-1-ol

• Inchi： 1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3/t8-/m0/s1
• InChI Key： BQJNIKZTDTZGFT-QMMMGPOBSA-N
• SMILES： C(O)[C@@H](C1C2=C(NC=1)C=CC=C2)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on (2R)-2-(1H-indol-3-yl)propan-1-ol

Introduction to (2R)-2-(1H-indol-3-yl)propan-1-ol and Its Significance in Modern Chemical Biology

CAS no. 1322763-73-4, identified as (2R)-2-(1H-indol-3-yl)propan-1-ol, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in drug discovery and therapeutic development. The stereochemistry of the molecule, particularly the (2R) configuration, plays a pivotal role in its biological activity, making it a subject of extensive study and investigation.

The indole moiety, a prominent feature of (2R)-2-(1H-indol-3-yl)propan-1-ol, is well-documented for its involvement in various biological processes. Indole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of this moiety in the compound suggests that it may exhibit similar biological activities, although this remains to be fully elucidated through rigorous experimentation.

In recent years, there has been a surge in research focusing on the development of novel indole-based compounds for therapeutic purposes. The structural flexibility of indole allows for the synthesis of a wide array of derivatives, each with distinct biological profiles. (2R)-2-(1H-indol-3-yl)propan-1-ol is one such derivative that has attracted the interest of researchers due to its potential to interact with biological targets in unique ways.

The stereochemistry of (2R)-2-(1H-indol-3-yl)propan-1-ol is another critical aspect that contributes to its pharmacological significance. The (R) configuration at the second carbon atom influences the molecule's three-dimensional structure, which can impact its binding affinity and efficacy when interacting with biological receptors or enzymes. This aspect is particularly important in drug design, where the precise spatial arrangement of atoms can determine the compound's overall activity.

Recent studies have highlighted the importance of stereochemistry in the development of effective pharmaceuticals. Compounds that exhibit enantioselective binding to biological targets often show enhanced potency and reduced side effects compared to their racemic counterparts. The (R)-isomer of (2R)-2-(1H-indol-3-yl)propan-1-ol may thus offer advantages over other indole derivatives in terms of therapeutic efficacy and safety.

The synthesis of (2R)-2-(1H-indol-3-yl)propan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high precision and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired (R) configuration, ensuring that the compound's biological activity is maximized.

The potential applications of (2R)-2-(1H-indol-3-yl)propan-1-ol extend beyond traditional pharmaceuticals. Its structural features make it a valuable scaffold for designing novel bioactive molecules with tailored properties. Researchers are exploring its use in various therapeutic areas, including oncology, neurology, and immunology.

In oncology research, indole derivatives have shown promise as inhibitors of key signaling pathways involved in cancer progression. The presence of the indole moiety in (2R)-2-(1H-indol-3-yl)propan-1-ol suggests that it may exhibit similar anti-cancer properties. Preclinical studies are currently underway to evaluate its efficacy against various cancer cell lines and to assess its potential as a lead compound for further drug development.

In neurology, indole-based compounds have been investigated for their potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system targets makes them particularly attractive for neurological applications. Further research on (2R)-2-(1H-indol-3-ylo)l_pr⁻_an⁻_o⁻_l may uncover new therapeutic strategies for these debilitating conditions.

The immunological potential of indole derivatives is also an area of active investigation. These compounds have been shown to modulate immune responses by interacting with various immune cells and signaling pathways. The unique structural features of (2R)-2-(1H-indol-3-ylo)_pron-an-o-l, particularly its indole moiety, may make it a potent immunomodulatory agent.

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